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Compound of Interest

Compound Name: DBMB

Cat. No.: B1224826 Get Quote

Note: This guide addresses the chemical structure and properties of Dibenzoylmethane (DBM).

The user query specified "DBMB," which is likely a typographical error, as DBM is a widely

studied compound with extensive literature, while "DBMB" does not correspond to a common

chemical entity in major databases.

Introduction
Dibenzoylmethane (DBM), with the IUPAC name 1,3-Diphenylpropane-1,3-dione, is a β-

diketone that exists in equilibrium with its enol tautomer.[1] It is a naturally occurring compound

found in small amounts in the root extract of licorice (Glycyrrhiza glabra) and is structurally

related to curcumin.[1][2][3] DBM and its derivatives have garnered significant interest in the

scientific community due to their diverse chemical properties and biological activities, ranging

from applications in polymer chemistry to potential therapeutic uses.[3][4][5]

Chemical Structure and Identification
Dibenzoylmethane is characterized by a propane-1,3-dione backbone with phenyl substituents

at the 1 and 3 positions. The presence of the 1,3-dicarbonyl moiety allows for keto-enol

tautomerism, with the enol form being particularly stable due to intramolecular hydrogen

bonding, forming a pseudo-six-membered ring.[6]

The definitive identifiers and structural representations for Dibenzoylmethane are provided

below:
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IUPAC Name: 1,3-Diphenylpropane-1,3-dione[1][2]

Synonyms: 2-Benzoylacetophenone, Phenyl phenacyl ketone, ω-Benzoylacetophenone[1][2]

[7]

CAS Number: 120-46-7[1][2][8]

Molecular Formula: C₁₅H₁₂O₂[1][2][8]

SMILES: C1=CC=C(C=C1)C(=O)CC(=O)C2=CC=CC=C2[1][2]

InChI Key: NZZIMKJIVMHWJC-UHFFFAOYSA-N[1]

Physicochemical Properties
Dibenzoylmethane is a white to yellowish crystalline solid at room temperature.[1][4][9] A

summary of its key quantitative properties is presented in the table below.

Property Value References

Molecular Weight 224.25 g/mol [1][8]

Melting Point 77-79 °C [4][9]

Boiling Point 219-221 °C at 18 mm Hg [4][9]

Density 1.334 g/cm³ [1]

Solubility

Insoluble in water; soluble in

organic solvents such as ether,

chloroform, ethanol, benzene,

and aqueous sodium

hydroxide.

[4][5][10]

Flash Point 219-221°C/18mm [9]

Experimental Protocols
A common laboratory-scale synthesis of Dibenzoylmethane involves the Claisen condensation

of ethyl benzoate and acetophenone in the presence of a strong base, such as sodium
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ethoxide or sodium amide.[1][11][12]

Materials:

Ethyl benzoate

Acetophenone

Sodium metal

Absolute ethanol

Sulfuric acid (concentrated)

Sodium bicarbonate solution (5%)

Ether

Calcium chloride

Procedure:

Preparation of Sodium Ethoxide: Sodium metal is dissolved in absolute ethanol under

anhydrous conditions to prepare a solution of sodium ethoxide.[6]

Reaction Mixture Setup: In a dry three-necked flask equipped with a stirrer and a condenser,

freshly distilled ethyl benzoate and acetophenone are added.[12]

Condensation Reaction: The flask is heated, and the sodium ethoxide solution is added

slowly to the stirred mixture. The reaction is highly exothermic and the mixture becomes

viscous.[6] The reaction proceeds via the formation of a carbanion from acetophenone,

which then acts as a nucleophile, attacking the carbonyl carbon of ethyl benzoate.[6] The

subsequent loss of an ethoxy group yields the β-diketone.[6]

Work-up: After the reaction is complete, the mixture is cooled and acidified with a dilute

solution of sulfuric acid.[6][12] This protonates the enolate to give the final product.[6]
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Purification: The product is then extracted with ether. The ether layer is washed with a

sodium bicarbonate solution to remove any unreacted acid, followed by a water wash.[12]

The ethereal solution is dried over anhydrous calcium chloride, and the ether is removed by

distillation. The excess ethyl benzoate is removed by distillation under reduced pressure.[12]

The resulting solid Dibenzoylmethane can be further purified by recrystallization from a

suitable solvent like methanol or petroleum ether.[4]

Biological Activities and Signaling Pathways
Dibenzoylmethane has demonstrated a range of biological activities, including anti-

inflammatory, antioxidant, and anticancer properties.[3][10] Its mechanisms of action often

involve the modulation of key cellular signaling pathways.

DBM has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling

pathway.[10][13] Nrf2 is a transcription factor that regulates the expression of a wide array of

antioxidant and detoxification enzymes. Under normal conditions, Nrf2 is kept in the cytoplasm

by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1). Upon activation by inducers like

DBM, Nrf2 dissociates from Keap1 and translocates to the nucleus, where it binds to the

Antioxidant Response Element (ARE) in the promoter region of its target genes.[13] This leads

to the upregulation of protective enzymes, thereby preventing oxidative damage and

carcinogenesis.[10][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

